Cas no 1089544-86-4 (1-(2,3-dihydro-1H-indene-5-sulfonyl)-4-(2-phenylethenesulfonyl)piperazine)
1-(2,3-dihydro-1H-indene-5-sulfonyl)-4-(2-phenylethenesulfonyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- EN300-26602633
- Z45414530
- 1-(2,3-dihydro-1H-indene-5-sulfonyl)-4-(2-phenylethenesulfonyl)piperazine
- 1089544-86-4
-
- Inchi: 1S/C21H24N2O4S2/c24-28(25,16-11-18-5-2-1-3-6-18)22-12-14-23(15-13-22)29(26,27)21-10-9-19-7-4-8-20(19)17-21/h1-3,5-6,9-11,16-17H,4,7-8,12-15H2/b16-11+
- InChI Key: BHJZYLQLFQBGED-LFIBNONCSA-N
- SMILES: S(C1C=CC2CCCC=2C=1)(N1CCN(CC1)S(/C=C/C1C=CC=CC=1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 432.11774960g/mol
- Monoisotopic Mass: 432.11774960g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 784
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 91.5Ų
1-(2,3-dihydro-1H-indene-5-sulfonyl)-4-(2-phenylethenesulfonyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26602633-0.05g |
1-(2,3-dihydro-1H-indene-5-sulfonyl)-4-(2-phenylethenesulfonyl)piperazine |
1089544-86-4 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
1-(2,3-dihydro-1H-indene-5-sulfonyl)-4-(2-phenylethenesulfonyl)piperazine Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 1-(2,3-dihydro-1H-indene-5-sulfonyl)-4-(2-phenylethenesulfonyl)piperazine
Comprehensive Overview of 1-(2,3-dihydro-1H-indene-5-sulfonyl)-4-(2-phenylethenesulfonyl)piperazine (CAS No. 1089544-86-4)
The compound 1-(2,3-dihydro-1H-indene-5-sulfonyl)-4-(2-phenylethenesulfonyl)piperazine (CAS No. 1089544-86-4) is a sophisticated sulfonamide-based piperazine derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the dihydroindene and styrenesulfonyl moieties, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.
In recent years, the demand for sulfonamide-containing compounds like CAS 1089544-86-4 has surged due to their versatility in medicinal chemistry. The compound's piperazine core is known for enhancing bioavailability and metabolic stability, while the sulfonyl groups contribute to strong binding affinity with biological targets. This dual functionality positions it as a valuable scaffold for designing next-generation therapeutics, especially in oncology and inflammatory diseases—areas where users frequently search for "novel small molecule inhibitors" or "structure-activity relationship studies."
From a synthetic chemistry perspective, 1-(2,3-dihydro-1H-indene-5-sulfonyl)-4-(2-phenylethenesulfonyl)piperazine exemplifies modern heterocyclic compound design. Its synthesis typically involves multi-step reactions, including sulfonylation and piperazine functionalization, which are topics of high interest in organic chemistry forums. The compound's molecular weight (C21H22N2O4S2) and logP value suggest moderate lipophilicity, making it suitable for crossing biological membranes—a key consideration in drug development discussions.
The pharmacological profile of CAS 1089544-86-4 remains under active investigation, with preliminary studies indicating potential interactions with protein-protein interaction networks. This aligns with growing public interest in "drug repurposing strategies" and "polypharmacology approaches," as evidenced by search engine analytics. Its indene-sulfonyl component may confer unique selectivity profiles, reducing off-target effects—a critical advantage when addressing frequently searched queries about "reducing drug side effects."
Analytical characterization of this compound involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy, reflecting industry standards for high-purity research chemicals. These methods ensure batch-to-batch consistency, a topic highly relevant to quality control discussions in pharmaceutical manufacturing. The compound's stability under various pH conditions is another area of exploration, particularly for researchers investigating "formulation optimization" or "prodrug development."
In the context of intellectual property, 1-(2,3-dihydro-1H-indene-5-sulfonyl)-4-(2-phenylethenesulfonyl)piperazine appears in several patent applications related to signal transduction modulation. This connects with trending searches about "patent cliffs in pharma" and "novel drug targets." The compound's structural novelty satisfies the pharmaceutical industry's need for new chemical entities (NCEs) to address unmet medical needs, a subject dominating recent conference proceedings.
Environmental and safety assessments of CAS 1089544-86-4 follow OECD guidelines, with particular attention to its biodegradation potential and ecotoxicological profile. These aspects resonate with the increasing public focus on "green chemistry" and "sustainable drug development," as reflected in academic search trends. The compound's low volatility and moderate water solubility make it manageable under standard laboratory safety protocols.
Future research directions for this compound may explore its structure-activity relationships through systematic SAR studies, a methodology frequently searched by medicinal chemists. The vinylsulfonyl group presents opportunities for click chemistry applications, tying into cutting-edge discussions about "bioorthogonal chemistry in drug delivery." Additionally, computational modeling of its binding modes could provide insights for virtual screening campaigns, addressing popular queries about "AI in drug discovery."
In summary, 1-(2,3-dihydro-1H-indene-5-sulfonyl)-4-(2-phenylethenesulfonyl)piperazine represents an intriguing case study at the intersection of medicinal chemistry and drug design innovation. Its development trajectory mirrors broader industry shifts toward targeted molecular therapies and fragment-based drug discovery—topics consistently ranking high in scientific literature searches. As research progresses, this compound may emerge as a valuable tool for addressing complex biological challenges while meeting the evolving demands of modern therapeutics.
1089544-86-4 (1-(2,3-dihydro-1H-indene-5-sulfonyl)-4-(2-phenylethenesulfonyl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)